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Compound of Interest

Compound Name: 4-(Ethylamino)-3-nitrobenzoic acid

Cat. No.: B1608762

An In-depth Technical Guide to 4-(Ethylamino)-3-nitrobenzoic Acid: Properties, Synthesis,
and Applications

Authored by: Gemini, Senior Application Scientist

Abstract: This technical guide provides a comprehensive overview of the physical and chemical
properties of 4-(Ethylamino)-3-nitrobenzoic acid (CAS No: 2788-74-1), a key intermediate in
the synthesis of pharmaceuticals and novel heterocyclic compounds. This document details the
compound's structural characteristics, physicochemical properties, reactivity profile, and
spectroscopic data. Furthermore, it furnishes field-proven experimental protocols for its
synthesis and characterization, intended for researchers, scientists, and professionals in drug
development and chemical synthesis.

Compound Identification and Structure

4-(Ethylamino)-3-nitrobenzoic acid is a substituted aromatic carboxylic acid. The presence of
a carboxylic acid, a secondary amine, and a nitro group on the benzene ring makes it a
versatile building block in organic synthesis.

¢ Chemical Name: 4-(Ethylamino)-3-nitrobenzoic acid
e CAS Number: 2788-74-1[1][2]

e Molecular Formula: CoH10N204[1][2]
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e Molecular Weight: 210.19 g/mol [1][2]
Structural Identifiers:
e SMILES: CCNC1=C(C=C(C=C1)C(=0)0)--INVALID-LINK--[O-][1][2]

« InChl: INChI=1S/C9H10N204/c1-2-10-8-5-6(9(12)13)3-4-7(8)11(14)15/h3-5,10H,2H2, 1H3,
(H,12,13)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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